Cas no 916203-52-6 (4-Bromo-2-chloro-3-iodopyridine)

4-Bromo-2-chloro-3-iodopyridine is a halogenated pyridine derivative with a versatile reactivity profile, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern—bromo, chloro, and iodo functional groups—enables selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic scaffolds. The compound's stability under standard conditions and high purity make it suitable for precise synthetic applications. Researchers utilize it in the development of agrochemicals, ligands, and active pharmaceutical ingredients (APIs), leveraging its halogen diversity for sequential functionalization. Its well-defined structure ensures reproducibility in multi-step syntheses.
4-Bromo-2-chloro-3-iodopyridine structure
916203-52-6 structure
Product Name:4-Bromo-2-chloro-3-iodopyridine
CAS No:916203-52-6
MF:C5H2BrClIN
MW:318.337551593781
MDL:MFCD08060939
CID:93219
PubChem ID:329762084
Update Time:2025-06-10

4-Bromo-2-chloro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-chloro-3-iodopyridine
    • OR8301
    • 4-Bromo-2-chloro-3-iodopyridine (ACI)
    • 916203-52-6
    • AKOS005257727
    • DB-082162
    • 4-Bromo-2-chloro-3-iodopyridine, 97%
    • DTXSID30654792
    • MFCD08060939
    • EN300-7392204
    • BBL104002
    • Pyridine,4-bromo-2-chloro-3-iodo-
    • SCHEMBL17080405
    • CS-0195781
    • STL557813
    • AS-47944
    • F17077
    • MDL: MFCD08060939
    • Inchi: 1S/C5H2BrClIN/c6-3-1-2-9-5(7)4(3)8/h1-2H
    • InChI Key: ALKCOVKKTNNOGX-UHFFFAOYSA-N
    • SMILES: ClC1C(I)=C(Br)C=CN=1

Computed Properties

  • Exact Mass: 316.81000
  • Monoisotopic Mass: 316.81
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • Color/Form: Tawny powder
  • Density: 2.395
  • Melting Point: 94-97 °C
  • Boiling Point: 317.8°C at 760 mmHg
  • Flash Point: 146°C
  • Refractive Index: 1.673
  • PSA: 12.89000
  • LogP: 3.10210
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive

4-Bromo-2-chloro-3-iodopyridine Security Information

4-Bromo-2-chloro-3-iodopyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-2-chloro-3-iodopyridine Pricemore >>

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4-Bromo-2-chloro-3-iodopyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Potassium bromide ,  Hydrogen bromide Solvents: Water
1.2 Reagents: Lithium diisopropylamide ,  Iodine Solvents: Tetrahydrofuran ;  -70 °C
Reference
Synthesis of a naphthyridone p38 MAP kinase inhibitor
Chung, John Y. L.; Cvetovich, Raymond J.; McLaughlin, Mark; Amato, Joseph; Tsay, Fuh-Rong; et al, Journal of Organic Chemistry, 2006, 71(22), 8602-8609

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  2.5 h, -70 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ;  2 h, < -65 °C; 0.5 h
Reference
Unique Tandem Heck-Lactamization Naphthyridinone Ring Formation between Acrylanilides and Halogenated Pyridines
Cvetovich, Raymond J.; Reamer, Robert A.; DiMichele, Lisa; Chung, John Y. L.; Chilenski, Jennifer R., Journal of Organic Chemistry, 2006, 71(22), 8610-8613

4-Bromo-2-chloro-3-iodopyridine Raw materials

4-Bromo-2-chloro-3-iodopyridine Preparation Products

Additional information on 4-Bromo-2-chloro-3-iodopyridine

Chemical Profile of 4-Bromo-2-chloro-3-iodopyridine (CAS No. 916203-52-6)

4-Bromo-2-chloro-3-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 916203-52-6, is a versatile heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the pyridine family, which is renowned for its broad spectrum of biological activities and industrial applications. The unique substitution pattern of bromo, chloro, and iodine atoms on the pyridine ring imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The structural motif of 4-Bromo-2-chloro-3-iodopyridine features a pyridine core substituted at the 4-position with a bromo group, the 2-position with a chloro group, and the 3-position with an iodine atom. This arrangement creates a highly reactive system that can undergo various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. The presence of multiple halogen atoms enhances its utility in synthetic protocols, particularly in Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 4-Bromo-2-chloro-3-iodopyridine has been extensively explored in the development of novel therapeutic agents. Its halogenated structure makes it an ideal candidate for generating biaryl compounds, which are prevalent in many bioactive molecules. For instance, studies have demonstrated its efficacy in synthesizing kinase inhibitors, anticancer agents, and antimicrobial compounds. The compound’s ability to serve as a precursor for these derivatives stems from its compatibility with palladium-catalyzed reactions, enabling efficient formation of carbon-carbon bonds under mild conditions.

One of the most compelling aspects of 4-Bromo-2-chloro-3-iodopyridine is its role in fragment-based drug discovery. Researchers have leveraged its scaffold to develop libraries of diversified compounds for high-throughput screening (HTS). The strategic placement of halogen atoms allows for orthogonal functionalization strategies, facilitating the optimization of lead compounds with desired pharmacokinetic properties. Furthermore, computational studies have highlighted its potential as a building block for molecules targeting specific disease pathways, underscoring its importance in modern drug design paradigms.

The synthesis of 4-Bromo-2-chloro-3-iodopyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation using appropriate electrophilic reagents followed by regioselective functional group interconversion. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for ensuring the compound’s availability for both academic research and industrial applications.

From a medicinal chemistry perspective, 4-Bromo-2-chloro-3-iodopyridine has been incorporated into various drug candidates exhibiting promising biological activity. For example, derivatives of this compound have shown inhibitory effects on tyrosine kinases, which are implicated in cancer progression. Additionally, modifications at the 4-, 2-, and 3-position have yielded compounds with enhanced binding affinity to target proteins. Such findings underscore the compound’s potential as a pharmacophore in structure-based drug design.

The industrial relevance of 4-Bromo-2-chloro-3-iodopyridine extends beyond pharmaceuticals to agrochemicals and materials science. In agrochemistry, halogenated pyridines are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to confer biological activity upon subsequent functionalization. Moreover, in materials science, derivatives of this compound have been explored for their electronic properties, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs).

Recent research has also delved into the environmental impact and handling protocols for 4-Bromo-2-chloro-3-iodopyridine. While it is not classified as a hazardous substance under current regulations, proper storage and handling procedures must be followed to ensure safety during laboratory operations. Studies have focused on optimizing reaction conditions to minimize waste generation while maintaining high yields. Such efforts align with green chemistry principles aimed at sustainable chemical synthesis.

The future prospects for 4-Bromo-2-chloro-3-iodopyridine appear promising as new methodologies continue to emerge in synthetic chemistry. Innovations such as photoredox catalysis and flow chemistry are expected to further enhance its utility as an intermediate. Additionally, collaborations between academia and industry will likely drive novel applications in drug discovery and material science. The compound’s adaptability ensures its continued relevance in addressing complex chemical challenges across multiple disciplines.

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